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Compound of Interest

Compound Name:
2-Hydroxy-6-methoxy-3-

nitropyridine

Cat. No.: B1307236 Get Quote

Essential Safety and Handling Guide for 2-Hydroxy-
6-methoxy-3-nitropyridine
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 2-Hydroxy-6-methoxy-3-nitropyridine. Adherence

to these procedures is vital for ensuring a safe laboratory environment.
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Hazard
Classification

GHS Pictograms Signal Word Hazard Statements

Flammable liquids

(Category 3)
🔥 Warning

H226: Flammable

liquid and vapour.

Skin irritation

(Category 2)
❕

H315: Causes skin

irritation.

Eye irritation

(Category 2A)
❕

H319: Causes serious

eye irritation.

Specific target organ

toxicity — single

exposure (Category

3), Respiratory system

❕
H335: May cause

respiratory irritation.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is mandatory to minimize exposure

risk.
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Regularly

inspect for signs of

degradation or puncture and

replace every 30-60 minutes or

immediately upon

contamination.[1]

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles

Must meet ANSI Z87.1

standards. A face shield should

be worn over safety glasses or

goggles when there is a risk of

splashing or explosion.[2][3]

Body Protection
Flame-retardant and antistatic

lab coat

Should be fully buttoned to

cover as much skin as

possible.

Respiratory Protection
NIOSH/MSHA approved

respirator

Required when working

outside of a fume hood or

when vapors/aerosols may be

generated.[4] A fit test and

training are necessary before

use.[2]

Footwear Closed-toe, closed-heel shoes Must cover the entire foot.[2]

Operational Plan
A systematic workflow is essential for safely handling 2-Hydroxy-6-methoxy-3-nitropyridine
from receipt to disposal.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the label information matches the order details.
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Transport the chemical in a secondary container to the designated storage area.

2. Storage:

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[5]

Keep the container tightly closed.

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[6]

The storage area should be clearly labeled with the appropriate hazard warnings.

3. Handling and Use:

All handling of 2-Hydroxy-6-methoxy-3-nitropyridine should be conducted within a certified

chemical fume hood to minimize inhalation exposure.

Ensure that an eyewash station and safety shower are readily accessible.[7]

Ground and bond the container and receiving equipment to prevent static discharge.

Use only non-sparking tools.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[4]

Avoid contact with skin, eyes, and clothing.[8]

Do not eat, drink, or smoke in the handling area.[4]

Wash hands thoroughly after handling.

4. Emergency Procedures:

In case of skin contact: Immediately remove all contaminated clothing and rinse the skin with

plenty of water for at least 15 minutes.[4] Seek medical attention if skin irritation persists.[4]

In case of eye contact: Immediately rinse eyes cautiously with water for several minutes.[4]

Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes
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and seek medical attention.[4][6]

If inhaled: Move the person to fresh air and keep them comfortable for breathing.[4][6] Call a

poison center or doctor if you feel unwell.[4]

If swallowed: Rinse the mouth with water.[4] Do NOT induce vomiting. Call a poison center or

doctor if you feel unwell.[4]

In case of a spill: Evacuate the area. For minor spills, absorb with an inert material and place

in a suitable container for disposal.[9] For major spills, contact the institution's environmental

health and safety department.[10]

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

Chemical Waste: Dispose of 2-Hydroxy-6-methoxy-3-nitropyridine and any reaction

byproducts in a designated, labeled hazardous waste container.[4]

Contaminated Materials: All disposable PPE (gloves, etc.), absorbent materials from spills,

and empty containers should be considered hazardous waste and disposed of accordingly.

[9]

Follow all local, state, and federal regulations for hazardous waste disposal. Contact your

institution's environmental health and safety department for specific guidance.

Workflow for Handling 2-Hydroxy-6-methoxy-3-
nitropyridine
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Caption: Workflow for safe handling of 2-Hydroxy-6-methoxy-3-nitropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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